Cas no 62396-50-3 ((3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine)

• Product Name: (3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine
• CAS No: 62396-50-3
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 1637626
• PubChem ID: 3046569
• Update Time: 2025-04-21

(3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-1-benzyl-N-ethyl-N-methylpyrrolidin-3-amine
• Pyrrolidine, 1-benzyl-3-(ethylmethylamino)-, dihydrochloride, L-(S)-
• 3-Pyrrolidineamine, 1-benzyl-N-ethyl-N-methyl-, dihydrochloride, (S)-
• 62396-50-3
• SCHEMBL7498815
• Pyrrolidine, 1-benzyl-3-(ethylmethylamino)-, L-(S)-
• DTXSID90211446
• L-(S)-N-Benzyl-3-ethylmethylaminopyrrolidine dihydrochloride

• Inchi： 1S/C14H22N2/c1-3-15(2)14-9-10-16(12-14)11-13-7-5-4-6-8-13/h4-8,14H,3,9-12H2,1-2H3/t14-/m0/s1
• InChI Key： YFJFURKFAKMJMP-AWEZNQCLSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@@H](C1)N(C)CC

Computed Properties

• Exact Mass: 218.17846
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48